Cas no 898373-80-3 (3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide
• CAS No: 898373-80-3
• MF: C₁₇H₁₃FN₂O₄
• MW: 328.294527769089
• CID: 5481041
• Update Time: 2025-06-07

3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[2-(2-fluorophenoxy)acetyl]amino]-1-benzofuran-2-carboxamide
• 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H13FN2O4/c18-11-6-2-4-8-13(11)23-9-14(21)20-15-10-5-1-3-7-12(10)24-16(15)17(19)22/h1-8H,9H2,(H2,19,22)(H,20,21)
• InChI Key： ZKFWVLJLJVJNAY-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=CC=C2F)=O)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide

Introduction to Compound with CAS No. 898373-80-3 and Product Name: 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide

The compound with the CAS number 898373-80-3 and the product name 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluorophenoxyl group, an acetamido moiety, and a benzofuran core, contribute to its distinctive chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. In the case of 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide, the fluorine atom is strategically positioned on the phenoxy group, which enhances its lipophilicity and metabolic stability. These properties are crucial for ensuring that the compound remains active in the body long enough to exert its desired therapeutic effects.

The acetamido group in the molecular structure plays a pivotal role in modulating the solubility and bioavailability of the compound. This functional group is commonly found in many approved drugs, where it serves to improve water solubility while maintaining sufficient lipophilicity for effective absorption. The combination of the acetamido group with the benzofuran core in 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide creates a scaffold that is both biologically active and pharmacologically favorable.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The benzofuran core is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Studies have shown that benzofuran derivatives can interact with multiple targets, including enzymes and receptors, making them attractive candidates for therapeutic intervention. The specific arrangement of functional groups in 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide suggests that it may possess unique interactions with biological targets, which could be exploited for the treatment of various diseases.

Current research efforts are focused on understanding the mechanism of action of this compound and identifying potential therapeutic applications. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegeneration. The ability to modulate these biological pathways could make 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide a valuable tool in the development of novel therapeutics.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, are employed to construct the complex molecular framework efficiently. The use of these modern synthetic methods not only enhances the efficiency of production but also allows for greater control over the stereochemistry of the final product.

In addition to its potential therapeutic applications, 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide also represents an important milestone in computational chemistry and drug design. High-throughput virtual screening (HTVS) and molecular docking studies have been utilized to identify potential binding interactions between this compound and biological targets. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to predictively model how different molecules will interact with their targets.

The integration of experimental data with computational models has provided valuable insights into the structure-activity relationships (SAR) of this compound. By systematically varying different functional groups within the molecule, researchers can gain a deeper understanding of how these changes affect biological activity. This information is crucial for guiding further modifications and optimizing lead compounds for clinical development.

The future prospects for 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide are promising, with ongoing studies aimed at elucidating its full potential as a therapeutic agent. Clinical trials are being planned to evaluate its safety and efficacy in human subjects, which could pave the way for its commercialization if positive results are obtained. Additionally, efforts are underway to develop more efficient synthetic routes that could reduce production costs and make this compound more accessible for widespread use.

In conclusion, 3-2-(2-fluorophenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 898373-80-3) is a novel compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in addressing unmet medical needs.